Cas no 38998-15-1 (7-Bromoindan-4-ol)
7-Bromoindan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-4-ol, 7-bromo-2,3-dihydro-
- CS-0343364
- 7-bromo-2,3-dihydro-1h-inden-4-ol
- SCHEMBL6969516
- 38998-15-1
- AT25822
- 7-Bromoindan-4-ol
-
- MDL: MFCD14705043
- Inchi: 1S/C9H9BrO/c10-8-4-5-9(11)7-3-1-2-6(7)8/h4-5,11H,1-3H2
- InChI Key: ULQUUPKPWNNTAJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=C1CCC2)O
Computed Properties
- Exact Mass: 211.98367
- Monoisotopic Mass: 211.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
7-Bromoindan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B614845-10mg |
7-Bromoindan-4-ol |
38998-15-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B614845-50mg |
7-Bromoindan-4-ol |
38998-15-1 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B614845-100mg |
7-Bromoindan-4-ol |
38998-15-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Parkway Scientific | YB-267-1g |
7-Bromoindan-4-ol |
38998-15-1 | > 95% | 1g |
$495 | 2024-05-21 | |
| Parkway Scientific | YB-267-3g |
7-Bromoindan-4-ol |
38998-15-1 | > 95% | 3g |
$1250 | 2024-05-21 | |
| Parkway Scientific | YB-267-1g |
7-Bromoindan-4-ol |
38998-15-1 | > 95% | 1g |
$495 | 2023-09-21 | |
| Parkway Scientific | YB-267-3g |
7-Bromoindan-4-ol |
38998-15-1 | > 95% | 3g |
$1250 | 2023-09-21 | |
| 1PlusChem | 1P01FG7B-50mg |
7-bromo-2,3-dihydro-1H-inden-4-ol |
38998-15-1 | 95% | 50mg |
$229.00 | 2024-05-03 | |
| 1PlusChem | 1P01FG7B-100mg |
7-bromo-2,3-dihydro-1H-inden-4-ol |
38998-15-1 | 95% | 100mg |
$352.00 | 2024-05-03 | |
| A2B Chem LLC | AX99655-50mg |
7-bromo-2,3-dihydro-1H-inden-4-ol |
38998-15-1 | 95% | 50mg |
$242.00 | 2024-04-20 |
7-Bromoindan-4-ol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 7-Bromoindan-4-ol
Introduction to 7-Bromoindan-4-ol (CAS No. 38998-15-1)
7-Bromoindan-4-ol, with the chemical abstracts service (CAS) number 38998-15-1, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a brominated indan framework with a hydroxyl group at the 4-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate and building block in various synthetic pathways.
The molecular formula of 7-Bromoindan-4-ol is C9H9BrO, and its molecular weight is approximately 207.07 g/mol. The compound is a white to off-white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a wide range of chemical reactions and analytical techniques.
In recent years, 7-Bromoindan-4-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for various enzymatic targets, including kinases and proteases, which are implicated in several diseases such as cancer, neurodegenerative disorders, and infectious diseases.
A notable study published in the Journal of Medicinal Chemistry highlighted the use of 7-Bromoindan-4-ol in the synthesis of potent inhibitors of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a critical enzyme in the pyrimidine biosynthesis pathway and has been identified as a promising target for antiproliferative agents. The synthesized inhibitors exhibited high potency and selectivity against DHODH, demonstrating their potential as therapeutic candidates for cancer treatment.
Beyond its applications in drug discovery, 7-Bromoindan-4-ol has also been explored for its utility in materials science. The unique electronic properties of the indan framework make it an attractive candidate for the development of organic semiconductors and optoelectronic materials. Researchers have reported the use of this compound as a building block for designing novel organic photovoltaic materials with improved performance characteristics.
In addition to its synthetic applications, 7-Bromoindan-4-ol has been investigated for its biological activities. Studies have shown that this compound possesses moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress-induced damage. Furthermore, preliminary research suggests that it may have anti-inflammatory effects, although more extensive studies are needed to fully elucidate its biological mechanisms.
The synthesis of 7-Bromoindan-4-ol can be achieved through various routes, depending on the desired purity and scale. One common method involves the bromination of indan followed by hydroxylation at the 4-position. This process typically requires careful control of reaction conditions to ensure high yields and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using catalytic systems that minimize waste generation and energy consumption.
The safety profile of 7-Bromoindan-4-ol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid exposure to skin or inhalation. It is recommended to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.
In conclusion, 7-Bromoindan-4-ol (CAS No. 38998-15-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.
38998-15-1 (7-Bromoindan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)